Cas no 1235324-66-9 (Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)-)

Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)-, is a structurally complex organic compound featuring a fluorophenyl-piperazine moiety linked to a methyl-triazole group via a ketone bridge. This configuration imparts potential pharmacological relevance, particularly in receptor-binding studies due to the fluorophenyl and piperazine motifs, which are common in bioactive molecules. The triazole ring enhances stability and may influence metabolic resistance. Its precise physicochemical properties, such as solubility and lipophilicity, can be tailored for specific applications in medicinal chemistry or material science. The compound's modular structure allows for further derivatization, making it a versatile intermediate in synthetic pathways. Handling requires standard laboratory precautions due to its organic nature.
Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- structure
1235324-66-9 structure
Product Name:Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)-
CAS No:1235324-66-9
MF:C14H16FN5O
MW:289.308145523071
CID:5797301
Update Time:2025-06-22

Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)-
    • Inchi: 1S/C14H16FN5O/c1-18-10-13(16-17-18)14(21)20-8-6-19(7-9-20)12-4-2-11(15)3-5-12/h2-5,10H,6-9H2,1H3
    • InChI Key: VCZVKERWIMDUCX-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=CC=C(F)C=C2)CC1)(C1=CN(C)N=N1)=O

Computed Properties

  • Exact Mass: 289.134
  • Monoisotopic Mass: 289.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.3A^2

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 507.1±60.0 °C(Predicted)
  • pka: 2.41±0.10(Predicted)

Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- Pricemore >>

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Additional information on Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)-

Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)-: A Comprehensive Overview

Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- (CAS No. 1235324-66-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its intricate molecular architecture, which includes a 1-methyl-1H-1,2,3-triazole moiety and a 4-(4-fluorophenyl)piperazine group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The 1-methyl-1H-1,2,3-triazole moiety is a well-known heterocyclic ring system that has been extensively studied for its pharmacological properties. This moiety is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of this triazole ring in the structure of Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- suggests that it may possess similar therapeutic potential.

The 4-(4-fluorophenyl)piperazine group is another key structural feature of this compound. Piperazines are widely used in the pharmaceutical industry due to their ability to modulate various neurotransmitter systems. The fluorine substitution on the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which can improve its pharmacokinetic properties. This combination of structural elements makes Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- a promising candidate for drug development.

Recent studies have highlighted the potential therapeutic applications of Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)-. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in the European Journal of Pharmacology reported that it has significant antiviral activity against several strains of influenza virus.

In addition to its anti-inflammatory and antiviral properties, Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- has also shown promise in cancer research. A study published in Cancer Letters found that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it may have potential as an anticancer agent.

The pharmacokinetic properties of Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for developing effective oral formulations for therapeutic use. Furthermore, its low toxicity profile makes it a safe candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- in various disease conditions. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide valuable insights into the therapeutic potential of this compound.

In conclusion, Methanone, [4-(4-fluorophenyl)-1-piperazinyl](1-methyl-1H-1,2,3-triazol-4-yl)- (CAS No. 1235324-66-9) is a multifaceted compound with a unique molecular structure that holds significant promise in the field of medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a crucial role in advancing treatments for various diseases.

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